2-tert-butyl-N-(5-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: 2-tert-butyl-N-(5-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C15H17N5OS/c1-9-7-16-14(22-9)18-13(21)10-5-6-12-17-11(15(2,3)4)8-20(12)19-10/h5-8H,1-4H3,(H,16,18,21)
• InChI Key: HHIFKHPXAOGMGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=NN3C=C(N=C3C=C2)C(C)(C)C
• Molecular Formula: C15H17N5OS
• Molecular Weight: 315.4 g/mol

Description

Thiazoles are a class of organic compounds that contain a five-membered aromatic ring with one sulfur atom, one nitrogen atom, and three carbon atoms. They are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties. Imidazopyridazines, on the other hand, are a class of compounds that contain an imidazole ring fused to a pyridazine ring. These compounds have been studied for their potential in drug discovery.

Molecular Structure Analysis

The molecular structure of thiazoles and imidazopyridazines can be analyzed using techniques such as X-ray crystallography. Thiazole rings are planar and aromatic, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The imidazopyridazine ring system would add complexity to the molecular structure.

Chemical Reactions Analysis

Thiazoles and imidazopyridazines can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. The specific reactions that “2-tert-butyl-N-(5-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide” can undergo would depend on its exact structure and the conditions used.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The physical and chemical properties of “2-tert-butyl-N-(5-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide” would depend on its exact structure.

Mechanism of Action

Target of Action

The compound “2-tert-butyl-N-(5-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide” is a derivative of thiazole and imidazole . Thiazoles and imidazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, and antitumor drugs . .

Mode of Action

Thiazole derivatives have been found to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . Imidazole derivatives also show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Thiazole and imidazole derivatives have been found to affect a wide range of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

The solubility of thiazole, a parent material for this compound, in water, alcohol, and ether might influence its bioavailability .

Result of Action

Thiazole and imidazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Future Directions

Thiazoles and imidazopyridazines are promising scaffolds in medicinal chemistry and drug discovery research. Future research could focus on designing and synthesizing new derivatives with improved biological activity and reduced side effects.